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Compound of Interest

Compound Name: 1,2,4-Butanetriol

Cat. No.: B146131

For laboratory professionals engaged in pioneering research and drug development, the safe
handling of chemical reagents is paramount. This guide provides essential safety and logistical
information for the use of 1,2,4-Butanetriol, ensuring the protection of personnel and the
integrity of experimental work.

1,2,4-Butanetriol: Key Safety and Physical Properties

1,2,4-Butanetriol is a viscous, colorless to slightly yellow, odorless, and hygroscopic liquid.[1]
It is crucial to be aware of its physical and chemical properties to handle it safely. The following
table summarizes key quantitative data for 1,2,4-Butanetriol.

Property Value Source
Molecular Formula C4H1003 [1]
Molecular Weight 106.12 g/mol

Boiling Point 190 - 191 °C @ 18 mmHg [2]
Melting Point -20 °C [3]
Flash Point 188 °C (closed cup) [3]
Density 1.19 g/mL at 25 °C [4]
Occupational Exposure Limits No data available [2][5]
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Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is critical when handling 1,2,4-Butanetriol to

prevent skin and eye contact, as well as inhalation of any mists or vapors.

Recommended Personal Protective Equipment:

PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN166 (EU) or NIOSH (US)
standards.[5][6]

Protects against splashes and

airborne droplets.

Skin Protection

- Chemical-resistant gloves
(e.g., PVC, Neoprene).[7] -

Impervious clothing or lab coat.

[3][6] - Safety footwear or
gumboots.[7]

Prevents skin contact which
can cause irritation.[4] Gloves
should be inspected before
use and disposed of properly

after handling.[6]

Respiratory Protection

- Use in a well-ventilated area
is required.[7] - If exposure
limits are exceeded or irritation
is experienced, a full-face
respirator with an appropriate
filter (e.g., Type ABEK) is
recommended.[4]

Minimizes the risk of

respiratory irritation.[4]

Operational Plan for Handling 1,2,4-Butanetriol

A systematic approach to the lifecycle of 1,2,4-Butanetriol in the laboratory, from receipt to

disposal, is essential for maintaining a safe working environment.

Step-by-Step Handling and Disposal Workflow:

The following diagram illustrates the key stages in the safe handling and disposal of 1,2,4-

Butanetriol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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